molecular formula C10H9NO4 B3051503 2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid CAS No. 34200-00-5

2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid

Cat. No. B3051503
CAS RN: 34200-00-5
M. Wt: 207.18 g/mol
InChI Key: TZLJEDAIUFXFRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid, also known as (6-methoxy-1,2-benzisoxazol-3-yl)acetic acid, is a chemical compound with the molecular formula C10H9NO4 . It has a molecular weight of 207.19 . The compound is a pale-yellow to yellow-brown solid .


Molecular Structure Analysis

The InChI code for 2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid is 1S/C10H9NO4/c1-14-6-2-3-7-8 (5-10 (12)13)11-15-9 (7)4-6/h2-4H,5H2,1H3, (H,12,13) .


Physical And Chemical Properties Analysis

2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid is a pale-yellow to yellow-brown solid . It has a molecular weight of 207.19 .

Scientific Research Applications

Chemical Properties and Production

“2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid” has a CAS Number of 34200-00-5 and a molecular weight of 207.19 . It is a pale-yellow to yellow-brown solid .

Acetylcholinesterase Inhibitors

Isoxazoles, including “2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid”, have been synthesized and evaluated as inhibitors of acetylcholinesterase (AChE) . AChE inhibition is a common treatment for early stages of Alzheimer’s disease . The most potent compound in the series exhibited a moderate inhibitory activity .

Alzheimer’s Disease Treatment

The isoxazoles were synthesized and evaluated as inhibitors of AChE . The docking study based on a novel series of complexes isoxazole with AChE from Electroporus electricus has demonstrated that the ligand bind is similar to the compounds used as reference . This suggests potential applications in the treatment of Alzheimer’s disease .

Ligand-Protein Interactions

Molecular docking models of the ligand-AChE complexes suggest that the compound is located on the periphery of the AChE active site . This indicates potential applications in studying ligand-protein interactions .

De-Novo Design

Part of the structure of the compound was used for de-novo design . This suggests potential applications in the design of new compounds .

Synthesis of Zonisamide

It is an intermediate in the synthesis of Zonisamide , a sulfonamide antiseizure agent that blocks repetitive firing of voltage-sensitive sodium channels and reduces voltage-sensitive T-type calcium currents .

Safety and Hazards

The safety data sheet (SDS) for 2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid suggests avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Like many small molecules, it likely interacts with its targets by binding to specific sites, thereby modulating the targets’ activity .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid are currently unknown. These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

properties

IUPAC Name

2-(6-methoxy-1,2-benzoxazol-3-yl)acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9NO4/c1-14-6-2-3-7-8(5-10(12)13)11-15-9(7)4-6/h2-4H,5H2,1H3,(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZLJEDAIUFXFRE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)C(=NO2)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30651468
Record name (6-Methoxy-1,2-benzoxazol-3-yl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30651468
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

207.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid

CAS RN

34200-00-5
Record name (6-Methoxy-1,2-benzoxazol-3-yl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30651468
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid
Reactant of Route 2
2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid
Reactant of Route 3
Reactant of Route 3
2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid
Reactant of Route 4
2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid
Reactant of Route 5
2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid
Reactant of Route 6
2-(6-Methoxybenzo[D]isoxazol-3-YL)acetic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.